Yttrium trichloride hexahydrate

• IUPAC Name: yttrium(3+);trichloride;hexahydrate
• InChI: InChI=1S/3ClH.6H2O.Y/h3*1H;6*1H2;/q;;;;;;;;;+3/p-3
• InChI Key: IINACGXCEZNYTF-UHFFFAOYSA-K
• Canonical SMILES: O.O.O.O.O.O.[Cl-].[Cl-].[Cl-].[Y+3]
• Molecular Formula: Cl3H12O6Y
• Related CAS: 10361-92-9 (Parent)
• DSSTOX Substance ID: DTXSID3051416
• Molecular Weight: 303.35 g/mol
• CAS RN: 10025-94-2

Description

Yttrium trichloride hexahydrate, also known as Yttrium (III) chloride hexahydrate, is a colorless salt that is highly soluble in water. It is used as a precursor for the synthesis of yttrium oxide nanocrystallites and yttrium-based nanomaterials such as yttrium aluminum garnet nanopowder and organometallic yttrium complexes. These materials find application in the field of catalysis, electroluminescent devices, and superconductors.

Synthesis Analysis

This compound is often prepared by the “ammonium chloride route,” starting from either Y2O3 or hydrated chloride or oxychloride. This method produces (NH4)2[YCl5], which decomposes thermally to yield YCl3.

Molecular Structure Analysis

The molecular formula of this compound is YCl3·6H2O. The solid YCl3 adopts a cubic structure with close-packed chloride ions and yttrium ions filling one third of the octahedral holes. The resulting YCl6 octahedra share three edges with adjacent octahedra, giving it a layered structure.

Chemical Reactions Analysis

This compound acts as a source to prepare highly active and enantioselective yttrium precatalysts for asymmetric hydroamination of gem-disubstituted aminoalkenes. It is also used as a precursor for the synthesis of yttrium oxide nanocrystallites.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 303.35 g/mol. It is a colorless salt that is highly soluble in water. The exact mass is 301.875784 g/mol and the monoisotopic mass is also 301.875784 g/mol.

Scientific Research Applications

1. Catalyst for Ring-Opening Polymerization

Yttrium trichloride hexahydrate is used as a catalyst in the controlled ring-opening polymerization of epsilon-caprolactone, leading to the formation of well-defined block and random copolymers with enhanced polymerization kinetics (Martin, Dubois, & Jerome, 2003).

2. Formation of Complex Yttrium Structures

It reacts with various compounds to form complex structures, such as the sandwich-like yttrium complex derived from tetraphenylethylene, exhibiting unique electronic properties (Roitershtein, Ziller, & Evans, 1998).

3. Medical Imaging and Therapy

Yttrium-based materials, including this compound, find applications in medical lasers and biomedical implants. Yttrium isotopes play roles in radiopharmaceuticals and PET imaging (Tickner, Stasiuk, Duckett, & Angelovski, 2020).

4. Preparation of Organometallic Precursors

It serves as a key component in the preparation of organometallic precursors for the elaboration of pre-alloyed nanopowders, crucial in various advanced material applications (Chehaidi et al., 2010).

5. Optoelectronic and Solar Energy Applications

Yttrium and its hydrides, including this compound derivatives, are under investigation for their potential in optoelectronic and solar energy applications due to their unique electronic properties (Mongstad, Thøgersen, Subrahmanyam, & Karazhanov, 2014).

6. Thermal Decomposition Studies

The thermal decomposition of yttrium nitrate hexahydrate, a compound similar to this compound, is studied for its intricate condensation process, contributing to the understanding of yttrium-based compounds' thermal behaviors (Melnikov, Nascimento, Consolo, & Silva, 2012).

7. Metal Complexes with Tetrapyrrole Ligands

In the field of chemistry, this compound is involved in the formation of metal complexes with tetrapyrrole ligands, leading to the synthesis of compounds with unique electron spin resonance spectra (Buchler, Hüttermann, & Löffler, 1988).

8. Structural and Electronic Properties Studies

Research on yttrium trihydride, related to this compound, provides insights into the structural and electronic properties of yttrium-based materials, which is crucial for various technological applications (Wang & Chou, 1995).

9. Intercalation Chemistry

This compound is involved in the intercalation chemistry of yttrium chloride, demonstrating the incorporation of guest impurity atoms and leading to the synthesis of new phases stable at high temperatures (Ford, Corbett, & Hwu, 1983).

10. High-Pressure Phase Transitions

Studies on yttrium trihydride under high pressure reveal phase transitions, pertinent to understanding the behavior of yttrium-based materials under extreme conditions (Palasyuk & Tkacz, 2005).

11. Yttrium Recovery Processes

This compound plays a role in the hydrometallurgical processes for recovering yttrium from various sources, including waste management and recycling, highlighting its importance in sustainable practices (Innocenzi, De Michelis, Kopacek, & Vegliò, 2014).

Mechanism of Action

Target of Action

Yttrium trichloride hexahydrate, also known as yttrium(3+);trichloride;hexahydrate, is an inorganic compound of yttrium and chloride . It primarily targets the synthesis of yttrium-based materials, including phosphors and ceramics . It acts as a precursor for yttrium iron garnets, which are crucial components in electronic and optical devices due to their magnetic properties .

Mode of Action

The compound interacts with its targets by serving as a precursor in the synthesis process. It contributes to the formation of yttrium iron garnets and other yttrium-based materials . The resulting changes include the creation of materials with unique properties, such as magnetic properties in the case of yttrium iron garnets .

Biochemical Pathways

This compound is involved in the sol-gel processing pathway to synthesize Y2O3–MgO nanocomposites . It also contributes to the preparation of finely dispersed yttrium-aluminum garnet (YAG) powder for laser ceramics . The downstream effects of these pathways include the production of materials with specific properties, such as high luminescence in the case of phosphors .

Pharmacokinetics

It’s worth noting that the compound is highly soluble in water , which can impact its distribution and availability in aqueous environments.

Result of Action

The action of this compound results in the synthesis of yttrium-based materials with specific properties. For example, it can lead to the creation of yttrium iron garnets with magnetic properties . These materials are used in various applications, including electronic and optical devices .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, its solubility can be affected by the temperature and the presence of other substances . Additionally, the compound is deliquescent, meaning it can absorb moisture from the air and dissolve in it . This property can influence its stability and efficacy in different environments .

Safety and Hazards

Yttrium trichloride hexahydrate can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing.

Future Directions

Yttrium trichloride hexahydrate is used as a precursor to synthesize yttrium-based nanomaterials such as yttrium aluminum garnet nanopowder and organometallic yttrium complexes. These materials find application in the field of catalysis, electroluminescent devices, and superconductors. The future directions of this compound could be in the development of these fields.

Biochemical Analysis

Biochemical Properties

Yttrium trichloride hexahydrate can interact with biomolecules . Although yttrium is not an essential element for organisms, it has a great affinity to many metal-sites of bio-macromolecules, and may thereby disturb the functions of metal-biomolecules complexes . For instance, it has been found that the number of mol of yttrium bound per mol of α-globulin increased fourfold as the concentration of yttrium was varied .

Cellular Effects

The biological effects of Yttrium refer to the activity, behavior, and toxicity of Yttrium element or compounds in cells, tissues, organs, and organisms . This compound can cause acute hepatic injury and transient increase of plasma Ca following injection . A significant amount of Ca was deposited in the liver and spleen, while Ca concentration was only slightly increased in the lung and kidney .

Molecular Mechanism

This compound can interact preferably with solvent-exposed negatively charged side chains (Asp, Glu) on the protein surface, and thereby modulate the surface charge distribution . This interaction can lead to changes in gene expression and enzyme activation or inhibition .

Temporal Effects in Laboratory Settings

This compound disappears from the blood within 1 day but is retained in the organs for a long time . The elimination half-time of liver Y was 144 days at a dose of 1 mg Y/rat .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . For instance, time-course and dose-related changes in tissue distribution, subcellular localization, clearance, and acute toxicity of intravenous-injected yttrium chloride have been studied in rats .

Metabolic Pathways

This compound may be transported partly contained in serum protein and partly incorporated into phagocytes, and taken mostly into the reticuloendothelial system by the phagocytic mechanism and deposited there . The major route of excretion of REEs may be biliary excretion and the REEs might be excreted gradually into feces .

Transport and Distribution

This compound is transported and distributed within cells and tissues . Most of the Y administered was distributed into liver, bone, and spleen .

Subcellular Localization

The subcellular localization of this compound is primarily in the liver and spleen . Electron microscopic analyzes revealed that the colloidal yttrium-containing material was taken up by phagocytic cells in the liver and spleen .